Cas no 90013-81-3 (Benzonitrile, 4-[2-oxo-2-(2-thienyl)ethyl]-)

• Product Name: Benzonitrile, 4-[2-oxo-2-(2-thienyl)ethyl]-
• CAS No: 90013-81-3
• MF: C₁₃H₉NOS
• MW: 227.281661748886
• CID: 796486
• PubChem ID: 13153781
• Update Time: 2025-04-19

Benzonitrile, 4-[2-oxo-2-(2-thienyl)ethyl]- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 4-[2-oxo-2-(2-thienyl)ethyl]-
• 4-(2-oxo-2-thiophen-2-ylethyl)benzonitrile
• 90013-81-3
• DTXSID30522609
• 4-[2-Oxo-2-(thiophen-2-yl)ethyl]benzonitrile

• Inchi： 1S/C13H9NOS/c14-9-11-5-3-10(4-6-11)8-12(15)13-2-1-7-16-13/h1-7H,8H2
• InChI Key： VAEQCSUVYLROQH-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C(CC1C=CC(C#N)=CC=1)=O

Computed Properties

• Exact Mass: 227.04048508g/mol
• Monoisotopic Mass: 227.04048508g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 69.1Ų